Cas no 2172195-45-6 (2,2-diethyl-5,5-dimethyl-1,8-dioxa-3-azaspiro5.5undecane)

• Product Name: 2,2-diethyl-5,5-dimethyl-1,8-dioxa-3-azaspiro5.5undecane
• CAS No: 2172195-45-6
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 6395088
• PubChem ID: 165863466
• Update Time: 2025-11-01

2,2-diethyl-5,5-dimethyl-1,8-dioxa-3-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2,2-diethyl-5,5-dimethyl-1,8-dioxa-3-azaspiro5.5undecane
• EN300-1280337
• 2,2-diethyl-5,5-dimethyl-1,8-dioxa-3-azaspiro[5.5]undecane
• 2172195-45-6

• Inchi： 1S/C14H27NO2/c1-5-14(6-2)15-10-12(3,4)13(17-14)8-7-9-16-11-13/h15H,5-11H2,1-4H3
• InChI Key： BMDRDBPFGXWQBJ-UHFFFAOYSA-N
• SMILES： O1C(CC)(CC)NCC(C)(C)C21COCCC2

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 2,2-diethyl-5,5-dimethyl-1,8-dioxa-3-azaspiro5.5undecane

Introduction to 2,2-diethyl-5,5-dimethyl-1,8-dioxa-3-azaspiro5.5undecane (CAS No. 2172195-45-6)

2,2-diethyl-5,5-dimethyl-1,8-dioxa-3-azaspiro5.5undecane, identified by the CAS number 2172195-45-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This spirocyclic compound features a nitrogen-containing heterocycle linked to a decane backbone, with ethyl and methyl substituents strategically positioned to enhance its chemical reactivity and potential biological activity.

The molecular structure of this compound consists of a spiro center connecting a five-membered azacyclic ring with an eight-membered oxygen-containing bridgehead. This arrangement imparts a high degree of rigidity to the molecule, which is often desirable in drug design for improving metabolic stability and binding affinity. The presence of both nitrogen and oxygen atoms in the structure also suggests potential interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit conformational flexibility while maintaining structural integrity. This balance is particularly valuable in the development of small-molecule drugs, where optimal binding to biological receptors often requires precise three-dimensional orientation. The 2,2-diethyl-5,5-dimethyl-1,8-dioxa-3-azaspiro5.5undecane structure exemplifies this concept, with its spiro linkage providing a stable core while the substituents allow for fine-tuning of pharmacological properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The spirocyclic framework can serve as a scaffold for derivatization, enabling chemists to explore a wide range of analogs with tailored biological activities. For instance, modifications at the ethyl and methyl positions could alter hydrophobicity or introduce new functional groups that enhance interactions with specific targets. Such versatility makes 2,2-diethyl-5,5-dimethyl-1,8-dioxa-3-azaspiro5.5undecane an attractive starting point for medicinal chemists seeking novel therapeutic agents.

Recent studies have begun to uncover the mechanistic insights into how spirocyclic compounds interact with biological systems. The rigid yet adaptable nature of these molecules allows them to fit into binding pockets with high specificity while maintaining stability under physiological conditions. This has led to investigations into their potential applications in drug discovery, particularly for targeting enzymes and receptors involved in critical biological pathways. The 1,8-dioxa bridgehead in 2,2-diethyl-5,5-dimethyl-1,8-dioxa-3-azaspiro5.5undecane is particularly noteworthy, as it may contribute to favorable solubility and bioavailability profiles in drug candidates.

The synthesis of 2,2-diethyl-5,5-dimethyl-1,8-dioxa-3-azaspiro5.5undecane represents a significant achievement in synthetic organic chemistry. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry, have been employed to construct the complex framework efficiently. These techniques not only streamline the synthesis but also open doors for further functionalization of the molecule.

The pharmacological potential of this compound has not gone unnoticed by researchers in the pharmaceutical industry. Preclinical studies have begun to explore its interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegeneration. The nitrogen heterocycle and oxygen-containing moieties provide multiple sites for hydrogen bonding and other non-covalent interactions with biological molecules, which could be leveraged to develop drugs with improved efficacy and selectivity.

One particularly exciting area of research involves using computational methods to predict the binding affinity and pharmacokinetic properties of 2,2-diethyl-5,5-dimethyl-1,8-dioxa-3-azaspiro5.5undecane analogs before experimental synthesis. Molecular docking simulations have shown that this compound can bind effectively to several protein targets with high affinity due to its optimized shape and charge distribution. These computational studies not only accelerate drug discovery but also provide valuable insights into how structural modifications can enhance biological activity.

The future prospects for 2,2-diethyl-5,5-dimethyl-1,8-dioxa-3-azaspiro5.5undecane are vast and multifaceted. As synthetic methodologies continue to evolve，so too will our ability to explore its full chemical space for discovering novel bioactive molecules。The integration of machine learning techniques into drug design has already shown promise in identifying promising candidates from large libraries of compounds，and CAS No 2172195 45 6 could be a cornerstone in such efforts.

In conclusion，the unique structural features of CAS No 217219 456 make it a compelling subject for further research in pharmaceutical chemistry。Its spirocyclic framework，combined with strategic substituents，offers unparalleled opportunities for developing innovative therapeutics。As our understanding of molecular interactions deepens，compounds like strong 2 2 diethyl 55 dimethyl 18 dioxa 3 azaspiro55 undecane strong will continue to play a pivotal role in advancing drug discovery efforts worldwide。